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Compound of Interest

Compound Name: BTB09089

Cat. No.: B2711798

For researchers, scientists, and drug development professionals utilizing BTB09089, a specific
small molecule agonist of the T cell death-associated gene 8 (TDAG8, GPR65), adherence to
proper disposal protocols is paramount for laboratory safety and environmental protection. This
document provides a comprehensive guide to the safe handling and disposal of BTB09089, its
contaminated materials, and associated containers.

Chemical and Physical Properties

A summary of the key quantitative data for BTB09089 is presented in the table below. This
information is critical for a comprehensive understanding of the compound's characteristics.

Property Value

Molecular Formula C14H12CI2N40S2
Molecular Weight 387.31 g/mol
CAS Number 245728-44-3
Solubility Soluble in DMSO

Disposal of BTB09089 Waste

The primary method for the disposal of BTB09089 involves treatment as regulated chemical
waste. This can be achieved through a licensed chemical destruction facility or by controlled
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incineration, which may include flue gas scrubbing to mitigate environmental release.[1] It is
imperative that BTB09089 waste is not discharged into sewer systems or allowed to
contaminate water, food, or animal feed.[1]

Step-by-Step Disposal Protocol:
e Segregation and Collection:

o Collect waste BTB09089 and any materials contaminated with it (e.g., personal protective
equipment, absorbent materials) in a designated, properly labeled, and sealed container.

o Ensure the waste container is compatible with the chemical to prevent any reactions.
e Labeling and Storage:

o Clearly label the waste container with "Hazardous Waste" and the specific chemical name,
"BTB09089".

o Store the sealed container in a cool, dry, and well-ventilated area, away from incompatible
materials.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
chemical waste disposal contractor to arrange for pickup and disposal.

o Follow all institutional and local regulations regarding the storage and handover of
chemical waste.

Disposal of Contaminated Containers

Empty containers that previously held BTB09089 must also be managed properly to ensure the

removal of any residual chemical.
Container Decontamination and Disposal:

e Triple Rinsing:
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o Containers should be triple-rinsed with a suitable solvent (e.g., the solvent used to
dissolve the BTB09089).

o The rinsate from this process must be collected and disposed of as chemical waste.

» Final Disposal:
o After triple rinsing, the container can be offered for recycling or reconditioning.[1]

o Alternatively, the packaging can be punctured to render it unusable for other purposes and
then disposed of in a sanitary landfill.[1]

o For combustible packaging materials, controlled incineration with flue gas scrubbing is a
possible disposal method.[1]

Experimental Workflow for BTB09089 Disposal

The following diagram illustrates the logical workflow for the proper disposal of BTB09089
waste and its containers.
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Caption: Disposal workflow for BTB09089 and associated materials.
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Spill and Emergency Procedures

In the event of a spill, it is important to avoid dust formation and prevent the substance from
entering drains.[1] Personnel should wear appropriate personal protective equipment (PPE),
including gloves, goggles, and a respirator.[1] The spilled material should be collected promptly
and placed in a suitable, closed container for disposal.[1] All ignition sources should be
removed from the area.[1] For detailed first aid measures in case of exposure, consult the
product's Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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